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Compound of Interest

Compound Name:
2,3-Dihydro-1-benzofuran-5-

sulfonyl chloride

Cat. No.: B047696 Get Quote

An In-depth Technical Guide to the Safe Handling of 2,3-Dihydro-1-benzofuran-5-sulfonyl
Chloride

This document provides a comprehensive technical guide for researchers, scientists, and drug

development professionals on the safe handling, storage, and emergency procedures for 2,3-
Dihydro-1-benzofuran-5-sulfonyl chloride. As a reactive sulfonyl chloride, this compound is

a valuable intermediate in organic synthesis but demands rigorous adherence to safety

protocols to mitigate its significant hazards. This guide is structured to provide not just

procedural steps, but also the scientific rationale behind them, ensuring a culture of safety and

experimental integrity.

Compound Identification and Physicochemical
Properties
A foundational understanding of a chemical's properties is the first step in safe handling. 2,3-
Dihydro-1-benzofuran-5-sulfonyl chloride is a solid reagent characterized by the reactive

sulfonyl chloride moiety attached to a dihydrobenzofuran core.

Chemical Structure
Caption: Figure 1: Chemical Structure of the Compound
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Physicochemical Data
The following table summarizes the key physical and chemical properties of 2,3-Dihydro-1-
benzofuran-5-sulfonyl chloride. These properties dictate its storage conditions and reactivity.

Property Value Source

CAS Number 115010-11-2 [1][2]

Molecular Formula C₈H₇ClO₃S

Molecular Weight 218.65 g/mol

Appearance
White to light yellow/green

powder or crystal

Melting Point 83.0 - 87.0 °C

Purity >98.0% (GC)

Hazard Identification and Mechanistic Toxicology
2,3-Dihydro-1-benzofuran-5-sulfonyl chloride is classified as a hazardous substance,

primarily due to the high reactivity of the sulfonyl chloride group.

GHS Classification
According to the Globally Harmonized System (GHS), this compound is classified as:

Skin Corrosion/Irritation, Category 1B (H314): Causes severe skin burns and eye damage.[2]

Serious Eye Damage, Category 1 (H318): Causes serious eye damage.

Corrosive to Metals, Category 1 (H290): May be corrosive to metals.

The signal word for this compound is "Danger".[3]

Primary Hazard: Corrosivity
The principal hazard associated with this and other sulfonyl chlorides is their potent corrosive

nature.[4] Contact with living tissue can cause severe chemical burns.[1][5] The underlying
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mechanism is the rapid hydrolysis of the sulfonyl chloride group upon contact with moisture

(e.g., in skin, eyes, or mucous membranes). This reaction produces hydrochloric acid (HCl) and

the corresponding sulfonic acid, both of which are highly corrosive and damaging to tissue.

Inhalation and Ingestion Hazards
Inhalation of the dust is highly dangerous. It can cause severe irritation and chemical burns to

the nose, throat, and respiratory tract.[4] High exposure can lead to pulmonary edema, a

medical emergency characterized by fluid accumulation in the lungs.[4] Ingestion causes

severe burns to the mouth, esophagus, and stomach, with a significant risk of perforation.[1][5]

Standard Operating Procedures for Safe Handling
A multi-layered approach combining engineering controls, personal protective equipment, and

meticulous work practices is essential for mitigating the risks associated with this compound.

Engineering Controls
Fume Hood: All handling of 2,3-Dihydro-1-benzofuran-5-sulfonyl chloride, including

weighing, must be performed inside a certified chemical fume hood to prevent inhalation of

dust and to contain any potential spills.

Ventilation: Ensure the fume hood has adequate airflow and is functioning correctly before

beginning any work.

Safety Equipment: A safety shower and eyewash station must be readily accessible and

unobstructed.[6]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is non-negotiable.

Eye and Face Protection: Wear chemical safety goggles and a full-face shield.[1] Standard

safety glasses are insufficient.

Hand Protection: Wear chemically resistant gloves, such as nitrile or neoprene. Inspect

gloves for any signs of degradation or perforation before use.
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Skin and Body Protection: A flame-retardant lab coat, long pants, and closed-toe shoes are

mandatory.[1] For larger quantities, a chemically resistant apron or suit may be necessary.

Respiratory Protection: If there is a risk of exceeding exposure limits or if engineering

controls are insufficient, a NIOSH-approved respirator with an appropriate cartridge for acid

gases and particulates is required.

Safe Handling Workflow
The following diagram illustrates the mandatory workflow for handling the compound from

retrieval to use.
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Caption: Figure 2: Step-by-step workflow for safely handling the reagent.

Protocol for Weighing and Dispensing
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Preparation: Ensure the chemical fume hood is clean and uncluttered. Place all necessary

equipment (spatula, weigh boat, reaction vessel) inside the hood.

Inert Atmosphere: As the compound is moisture-sensitive, it is best practice to handle it

under an inert atmosphere (e.g., nitrogen or argon) as much as possible, especially for

reactions requiring anhydrous conditions.

Dispensing: Carefully open the container inside the fume hood. Use a clean, dry spatula to

transfer the required amount of the solid to a weigh boat. Avoid generating dust.

Transfer: Promptly and carefully transfer the weighed compound into the reaction vessel.

Sealing: Immediately and securely close the original container, purging with inert gas if

possible, to protect the remaining reagent from atmospheric moisture.

Cleanup: Decontaminate the spatula and weigh boat with a suitable quenching agent (see

Section 5.2) before removing them from the fume hood.

Storage and Disposal
Proper storage is critical to maintaining the reagent's integrity and preventing hazardous

situations. Disposal must be handled with equal care.

Storage Conditions
Location: Store in a dedicated, locked cabinet for corrosive materials.[1]

Temperature: The compound should be stored in a refrigerator at 0-10°C.

Atmosphere: Store under an inert gas (nitrogen or argon) to prevent degradation from

atmospheric moisture. The container must be kept tightly sealed.

Incompatibilities: Segregate from water, strong bases, alcohols, amines, and strong oxidizing

agents.[7]

Container: Keep in the original, corrosion-resistant container.

Waste Disposal
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Reactive Waste: Never dispose of the active compound directly. It must be neutralized first.

Small, excess amounts can be slowly and cautiously added to a stirred, cold solution of

sodium bicarbonate or another weak base to quench the reactive sulfonyl chloride. This

process should be done in a fume hood.

Container Disposal: Empty containers should be rinsed with a suitable solvent (e.g.,

acetone) in a fume hood. The rinsate must be collected and treated as hazardous waste.

Regulatory Compliance: All waste must be disposed of through an approved hazardous

waste disposal plant, following all local and national regulations.[1]

Emergency Procedures
Immediate and correct response to an emergency is critical to minimizing harm.

First-Aid Measures
The following table outlines the immediate actions to be taken in case of exposure. In all cases,

seek immediate medical attention.[1]
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Exposure Route First-Aid Protocol

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

open. Remove contact lenses if present and

easy to do. Continue rinsing. Call a physician

immediately.[1]

Skin Contact

Immediately remove all contaminated clothing.

Flush affected skin with large amounts of water

for at least 15 minutes. Call a physician

immediately.[1]

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing. If

breathing is difficult, administer oxygen. If not

breathing, give artificial respiration. Call a

physician immediately.[1]

Ingestion

Rinse mouth thoroughly with water. DO NOT

induce vomiting due to the risk of perforating the

esophagus.[1] Call a physician immediately.

Spill Response Protocol
Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For a small spill, cover with a dry, inert absorbent material such as sand or

vermiculite. Do not use combustible materials like paper towels.

Neutralize: Cautiously and slowly cover the absorbent material with sodium bicarbonate or a

50-50 mixture of soda ash and slaked lime to neutralize the acidic components.

Collect: Carefully scoop the neutralized mixture into a clearly labeled, sealable container for

hazardous waste disposal.
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Decontaminate: Wipe the spill area with a wet cloth (the area should now be neutralized),

collecting the cloth for hazardous waste disposal.

Report: Report the incident to the laboratory supervisor or safety officer.

Fire-Fighting Measures
Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or sand. DO NOT

USE WATER, as it will react violently with the compound, producing toxic and corrosive

gases.[4]

Hazardous Combustion Products: In a fire, poisonous gases such as hydrogen chloride and

sulfur oxides will be produced.[4]

Protective Equipment: Firefighters must wear full protective clothing and a self-contained

breathing apparatus (SCBA).

Emergency Response Decision Tree
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Caption: Figure 3: Decision tree for immediate emergency response actions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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